Cas no 334708-05-3 (2-Hydroxy-5-sulfonicotinic acid)

• Product Name: 2-Hydroxy-5-sulfonicotinic acid
• CAS No: 334708-05-3
• MF: C₆H₅NO₆S
• MW: 219.172000646591
• MDL: MFCD04973724
• CID: 851962
• PubChem ID: 2763978
• Update Time: 2025-06-11

2-Hydroxy-5-sulfonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-sulfonicotinic acid
• 2-oxo-5-sulfo-1H-pyridine-3-carboxylic acid
• EN300-130320
• SCHEMBL3579838
• AKOS005070447
• 2-hydroxy-5-sulfonicotinicacid
• 4X-0702
• DB-081220
• CS-0308752
• DTXSID70377231
• MFCD04973724
• J-509656
• Z1269132775
• 2-Hydroxy-5-sulfopyridine-3-carboxylic acid
• ZUWITCSMJULFEU-UHFFFAOYSA-N
• SCHEMBL12508287
• 334708-05-3

• MDL： MFCD04973724
• Inchi： 1S/C6H5NO6S/c8-5-4(6(9)10)1-3(2-7-5)14(11,12)13/h1-2H,(H,7,8)(H,9,10)(H,11,12,13)
• InChI Key： ZUWITCSMJULFEU-UHFFFAOYSA-N
• SMILES： S(C1=CNC(C(C(=O)O)=C1)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 218.98400
• Monoisotopic Mass: 218.98375805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Melting Point: 273°
• PSA: 133.17000
• LogP: 0.81290

2-Hydroxy-5-sulfonicotinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Hydroxy-5-sulfonicotinic acid

Comprehensive Overview of 2-Hydroxy-5-sulfonicotinic acid (CAS No. 334708-05-3): Properties, Applications, and Industry Insights

2-Hydroxy-5-sulfonicotinic acid (CAS No. 334708-05-3) is a specialized organic compound gaining traction in pharmaceutical intermediates, dye synthesis, and material science. Its unique molecular structure, featuring both hydroxyl and sulfonic acid functional groups, enables versatile reactivity, making it a valuable building block in fine chemical synthesis. Researchers and manufacturers increasingly seek this compound for its role in developing high-performance materials and bioactive molecules.

The compound’s sulfonic acid group enhances water solubility, a critical property for applications in aqueous formulations. Meanwhile, the hydroxy group facilitates further derivatization, aligning with green chemistry trends. Current industry discussions highlight its potential in biodegradable chelating agents and metal-ion coordination, addressing environmental concerns tied to traditional chelators like EDTA. This positions 2-Hydroxy-5-sulfonicotinic acid as a sustainable alternative in wastewater treatment and industrial cleaning.

In pharmaceuticals, CAS No. 334708-05-3 serves as a precursor for anti-inflammatory and antimicrobial agents, reflecting the growing demand for novel drug scaffolds. Its compatibility with peptide coupling reactions also makes it relevant in proteomics research. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a frequent query among quality control professionals.

From an SEO perspective, users often search for "2-Hydroxy-5-sulfonicotinic acid suppliers" or "CAS 334708-05-3 technical data," underscoring the need for accessible datasheets. The compound’s thermal stability (up to 200°C) and pH-dependent reactivity are additional hot topics in material science forums, particularly for designing pH-responsive polymers. These polymers find applications in smart textiles and controlled drug delivery systems.

Regulatory compliance is another key focus. While not classified as hazardous, proper storage conditions (e.g., dry, inert atmospheres) are emphasized to prevent degradation. The compound’s LD50 data and ecotoxicological profiles are frequently requested, reflecting industry prioritization of safety and sustainability.

Innovation trends further spotlight 2-Hydroxy-5-sulfonicotinic acid in catalysis, where its bifunctional groups act as ligands for transition metals. This aligns with the push for atom-efficient synthesis in agrochemical and fragrance production. As R&D investments grow, this compound’s role in high-value specialty chemicals is expected to expand, driven by its balance of reactivity and eco-friendliness.

In summary, CAS No. 334708-05-3 exemplifies the intersection of functionality and sustainability. Its adaptability across sectors—from biomedical research to industrial chemistry—ensures enduring relevance. For researchers exploring structure-activity relationships or manufacturers optimizing batch synthesis, this compound offers a compelling case study in modern chemical innovation.